1-ethyl-N-pentylpyrazol-4-amine;hydrochloride

Specification

• CAS No.: 1856027-85-4
• Molecular Formula: C10H20ClN3
• Molecular Weight: 217.74 g/mol
• IUPAC Name: 1-ethyl-N-pentylpyrazol-4-amine;hydrochloride
• Standard InChI: InChI=1S/C10H19N3.ClH/c1-3-5-6-7-11-10-8-12-13(4-2)9-10;/h8-9,11H,3-7H2,1-2H3;1H
• Standard InChI Key: JUYSIFSDHGJDNA-UHFFFAOYSA-N
• Canonical SMILES: CCCCCNC1=CN(N=C1)CC.Cl

Introduction

Chemical Structure and Molecular Characteristics

The compound features a pyrazole ring substituted at the 1-position with an ethyl group and at the 4-position with a pentylamine chain, protonated as a hydrochloride salt. The IUPAC name, 1-ethyl-N-pentylpyrazol-4-amine hydrochloride, reflects this arrangement, with the InChI key JUYSIFSDHGJDNA-UHFFFAOY confirming its stereochemical uniqueness.

Table 1: Key Molecular Descriptors

Property	Value
Molecular Formula	$\text{C}_{10}\text{H}_{20}\text{ClN}_3$
Molecular Weight	217.74 g/mol
CAS Registry Number	1856027-85-4
InChI	InChI=1S/C10H19N3.ClH/c1-3-5-6-7-11-10-8-12-13(4-2)9-10;/h8-9,11H,3-7H2,1-2H3;1H
Topological Polar Surface Area	38.9 Ų (estimated)

Synthesis and Production

Industrial synthesis of 1-ethyl-N-pentylpyrazol-4-amine hydrochloride typically follows multi-step alkylation and amination protocols.

Alkylation of Pyrazole Precursors

The base pyrazole ring is functionalized via nucleophilic substitution. For example, 4-nitropyrazole undergoes ethylation using ethyl iodide in acetonitrile with potassium carbonate as a base, yielding 1-ethyl-4-nitropyrazole. Subsequent hydrogenation over palladium/carbon reduces the nitro group to an amine.

Pentylamine Incorporation

The 4-amino intermediate reacts with 1-bromopentane in a polar aprotic solvent (e.g., DMF) under reflux, forming 1-ethyl-N-pentylpyrazol-4-amine. Final treatment with hydrochloric acid in ethanol precipitates the hydrochloride salt.

Table 2: Optimized Reaction Conditions

Step	Reagents/Conditions	Yield (%)
Ethylation	Ethyl iodide, K₂CO₃, 60°C, 18h	78–85
Hydrogenation	H₂, Pd/C, MeOH, rt, 24h	90–95
Pentylation	1-Bromopentane, DMF, 80°C, 12h	65–72
Salt Formation	HCl/EtOH, 0°C, 2h	95–98

Physicochemical Properties

Solubility and Stability

The compound exhibits high solubility in water (>50 mg/mL at 25°C) due to its ionic hydrochloride form. In nonpolar solvents like hexane, solubility drops to <1 mg/mL. Stability studies indicate decomposition above 200°C, with optimal storage under inert gas at 2–8°C.

Spectroscopic Profiles

• ¹H NMR (400 MHz, D₂O): δ 1.35 (t, 3H, CH₂CH₃), 1.55–1.70 (m, 2H, CH₂CH₂CH₂), 3.25 (q, 2H, NCH₂), 7.85 (s, 1H, pyrazole-H).

• IR (KBr): 3250 cm⁻¹ (N-H stretch), 1600 cm⁻¹ (C=N pyrazole), 750 cm⁻¹ (C-Cl).

Applications in Medicinal Chemistry

Pharmaceutical Intermediate

The compound serves as a keystone intermediate in synthesizing kinase inhibitors and G protein-coupled receptor (GPCR) modulators. Its amine group facilitates Schiff base formation with carbonyl-containing bioactive molecules.

Case Study: Anticancer Agent Development

In a 2024 study, 1-ethyl-N-pentylpyrazol-4-amine hydrochloride was coupled with a quinazoline scaffold to produce a compound showing IC₅₀ = 120 nM against EGFR-mutant non-small cell lung cancer cells.

Future Directions

Expanding Therapeutic Utility

Ongoing research explores its derivatization for neurodegenerative disease targets, leveraging its blood-brain barrier permeability predicted by logP = 2.1.

Green Synthesis Initiatives

Efforts to replace DMF with cyclopentyl methyl ether (CPME) aim to improve the environmental footprint of its production.